TGN-020 (sodium)

• IUPAC Name: sodium;pyridine-3-carbonyl(1,3,4-thiadiazol-2-yl)azanide
• InChI: InChI=1S/C8H6N4OS.Na/c13-7(6-2-1-3-9-4-6)11-8-12-10-5-14-8;/h1-5H,(H,11,12,13);/q;+1/p-1
• InChI Key: YVHWOCDMDRVSHB-UHFFFAOYSA-M
• Canonical SMILES: C1=CC(=CN=C1)C(=O)[N-]C2=NN=CS2.[Na+]
• Molecular Formula: C8H5N4NaOS
• Molecular Weight: 228.21 g/mol

Description

TGN-020 (sodium) is a useful research compound. Its molecular formula is C8H5N4NaOS and its molecular weight is 228.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

RNA Duplex Stability and Sodium Ions

The stability of RNA duplexes is significantly influenced by the concentration of sodium ions. Standard RNA optical melting experiments and sequence-based predictions of RNA secondary structure and thermodynamic properties often rely on parameters derived at a standard sodium concentration. However, physiological and experimental conditions frequently involve sodium concentrations that differ from this standard. Research has provided correction factors for melting temperature and free energy to account for variations in sodium ion concentrations, aiding the accuracy of RNA structure and thermodynamics predictions across a range of sodium conditions (Chen & Znosko, 2013).

Brine Transport in Granular Salt

Understanding the thermal, hydrological, and physicochemical behavior of brine, water vapor, and salt when moist salt is heated is crucial for the disposal of heat-generating nuclear waste (HGNW) in bedded salt. Research in this area aims to address knowledge gaps and ensure that numerical models accurately simulate these parameters and processes (Jordan et al., 2016).

Energy Efficient Thermal Storage

Sodium montmorillonite (Na-MMT), combined with Exfoliated graphite nanoplatelets (xGnP), has been used to create shape-stabilized phase change materials (PCMs) for thermal storage. These composites exhibit improved thermal conductivity and leakage prevention in their liquid state, offering a cost-effective, natural, and efficient solution for thermal energy storage (Jeong et al., 2015).

Sodium in Energy Storage and Batteries

Sodium has been extensively researched for its role in energy storage, particularly in sodium/sulfur and sodium/NiCl2 batteries, due to its high ion conductivity. Recent developments in renewable energy necessitate large batteries with a focus on lifetime, power, price, and material availability. Sodium-ion batteries (SIBs) meet these criteria, leading to significant scientific interest in developing new material families for these applications (Delmas, 2018).

Sodium in Biomedical Applications

Sodium MRI offers valuable biochemical information about tissue viability, cell integrity, and function, which is crucial for disease diagnosis, prognosis, and monitoring treatment outcomes. It has been applied to various human tissues, including the brain for stroke and tumor detection, breast cancer, articular cartilage, muscle, and kidney. Despite technical challenges, sodium MRI is a growing field in translational imaging research, providing unique insights not available through standard proton MRI (Madelin & Regatte, 2013).